3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 3-amino-3-(2-methylpyrimidin-4-yl)propanoic acid
• InChI: InChI=1S/C8H11N3O2/c1-5-10-3-2-7(11-5)6(9)4-8(12)13/h2-3,6H,4,9H2,1H3,(H,12,13)
• InChI Key: HBGGYGBHSHKRPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C(CC(=O)O)N

Description

3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid is a β-amino acid derivative featuring a 2-methylpyrimidine substituent. β-Amino acids are structurally distinct from their α-counterparts due to the amino group’s placement on the β-carbon, which confers unique conformational and pharmacological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid typically involves multi-step organic reactions. One common method includes the condensation of 2-methylpyrimidine-4-carbaldehyde with glycine, followed by cyclization and subsequent functional group modifications . The reaction conditions often require controlled temperatures, specific pH levels, and the use of catalysts to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, reduce waste, and ensure consistent product quality. The use of advanced purification techniques such as crystallization and chromatography is also common to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions: 3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can convert the amino group to a nitro group under specific conditions.

Reduction: The compound can be reduced to form different derivatives with altered biological activities.

Substitution: The amino group can be substituted with other functional groups to create new compounds with unique properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under controlled conditions to achieve substitution reactions.

Major Products Formed: The major products formed from these reactions include various derivatives with modified functional groups, which can exhibit different chemical and biological properties. These derivatives are often used in further research and development.

Scientific Research Applications

3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential role in biological processes and as a precursor for bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the derivatives used in the research.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid with structurally related β-amino acid derivatives, emphasizing molecular features, physicochemical properties, and pharmacological relevance.

Table 1: Structural and Functional Comparison of β-Amino Acid Derivatives

Compound Name	Molecular Structure Highlights	Molecular Weight (g/mol)	Key Pharmacological Notes	Synthesis & Stability Insights
3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid	2-Methylpyrimidine substituent; β-amino acid backbone	Not explicitly provided	Hypothesized enzyme inhibition (pyrimidine role)	Likely synthesized via pyrimidine-acrylic acid intermediates
3-Amino-3-(pyridin-4-yl)propanoic acid	Pyridine ring instead of pyrimidine	166.18 (pyridine analog)	Antimicrobial activity (pyridine’s electron-deficient nature)	Derived from 3-(Pyridin-4-yl)acrylic acid
(S)-2-Amino-3-(4-bromophenyl)propanoic acid	Brominated phenyl group; α-amino acid configuration	244.09	Potential halogen-mediated bioactivity (e.g., kinase inhibition)	Stable at 2–8°C; stereospecific synthesis
3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propanoic acid	Thienopyrimidine fused ring system	251.30	Enhanced binding affinity (thiophene’s lipophilicity)	High H-bond acceptor capacity (6 acceptors)
3-(2-Amino-4-(p-tolyl)-1H-imidazol-5-yl)-3-(p-tolyl)propanoic acid	Bis-aryl imidazole core	Not provided	Anticancer or anti-inflammatory (imidazole’s metal coordination)	IR data indicates stable carbonyl groups

Structural and Electronic Differences

• Pyrimidine vs. Pyridine: The 2-methylpyrimidine group in the target compound offers two nitrogen atoms, increasing hydrogen-bonding capacity compared to pyridine-based analogs like (R)-2-Amino-3-(pyridin-3-yl)propanoic acid . This may enhance interactions with biological targets such as enzymes or DNA.
• Thienopyrimidine Hybrid: The thienopyrimidine derivative () incorporates a sulfur atom, improving lipophilicity and membrane permeability compared to purely nitrogen-based heterocycles .
• Stereochemistry: Compounds like (S)-2-Amino-3-(4-bromophenyl)propanoic acid highlight the importance of chirality in bioactivity, as enantiomers often exhibit divergent pharmacological profiles .

Pharmacological Implications

• Pyrimidine Derivatives : The target compound’s pyrimidine ring may mimic nucleotide bases, enabling interference with DNA/RNA synthesis pathways—a mechanism seen in antiviral or anticancer agents .
• Halogenated Analogs: Bromine in (S)-2-Amino-3-(4-bromophenyl)propanoic acid could enhance binding via hydrophobic or van der Waals interactions, common in kinase inhibitors .
• Imidazole Derivatives : The imidazole-containing compound () may exhibit metal-chelating properties, useful in antimicrobial or anti-inflammatory applications .

Solubility and Stability

• The thienopyrimidine derivative’s higher molecular weight (251.30 g/mol) and sulfur content suggest lower aqueous solubility than the target compound .
• Stability data from indicate that brominated analogs require cold storage (2–8°C), whereas pyrimidine derivatives may be more stable at room temperature due to aromatic stabilization .

Biological Activity

3-Amino-3-(2-methylpyrimidin-4-yl)propanoic acid, also known as (3S)-3-amino-3-(2-methylpyrimidin-4-yl)propanoic acid, is a chiral amino acid that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a propanoic acid backbone with an amino group and a methyl-substituted pyrimidine ring, which plays a crucial role in its interaction with biological targets.

• Molecular Formula : C8H10N2O2
• CAS Number : 956438-59-8
• Structure : The compound’s stereochemistry is defined by the "S" configuration at the 3-position, which is essential for its biological activity.

Research indicates that 3-amino-3-(2-methylpyrimidin-4-yl)propanoic acid interacts with various enzymes and receptors, potentially modulating several biochemical pathways. Its mechanism of action involves:

• Binding to active sites of enzymes through hydrogen bonding and hydrophobic interactions.
• Inhibition or modulation of enzyme activity, which may contribute to its neuroprotective effects and therapeutic potential in neurological disorders.

Neuroprotective Effects

Studies have shown that this compound exhibits neuroprotective properties, making it a candidate for treating neurological disorders. It may help in:

• Modulating neurotransmitter systems.
• Protecting neuronal cells from oxidative stress and apoptosis.

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. It shows potential against various bacterial strains, indicating its usefulness in developing new antimicrobial agents. The specific mechanisms and efficacy against resistant strains are ongoing areas of research .

Table 1: Biological Activities of 3-Amino-3-(2-methylpyrimidin-4-yl)propanoic Acid

Activity Type	Observations	Reference
Neuroprotection	Modulates neurotransmitter systems; protects against oxidative stress
Antimicrobial	Effective against various bacterial strains; potential for drug-resistant infections
Enzyme Interaction	Binds to specific enzymes, inhibiting their activity through competitive inhibition

Synthesis Methods

Various synthetic routes have been developed to produce 3-amino-3-(2-methylpyrimidin-4-yl)propanoic acid. These methods focus on ensuring high yield and purity, which are critical for biological evaluations. The synthesis typically involves:

• Formation of the pyrimidine ring : Utilizing precursors that allow for the selective introduction of the methyl group.
• Coupling reactions : To attach the propanoic acid moiety to the pyrimidine structure.